Cas no 10421-02-0 (4-(3,4,5-trimethoxyphenyl)but-3-en-2-one)

• Product Name: 4-(3,4,5-trimethoxyphenyl)but-3-en-2-one
• CAS No: 10421-02-0
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 1142079
• Update Time: 2024-07-26

4-(3,4,5-trimethoxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,4,5-trimethoxyphenyl)but-3-en-2-one
• 3,4,5-trimethoxybenzylideneacetone
• MCULE-9512304297
• 3,4,5-trimethoxybenzalacetone
• CTK0A2356
• AG-A-66091
• 4-(3,4,5-trimethoxyphenyl)-3-buten-2-one
• (E)-4-(3,4,5-trimethoxyphenyl)-3-buten-2-one
• AC1LEIFY
• SureCN4301544
• 3.4.5-Trimethoxybenzalaceton
• 3-Buten-2-one, 4-(3,4,5-trimethoxyphenyl)-
• CTK0G6504
• 3-Buten-2-one, 4-(3,4,5-trimethoxyphenyl)-, (3E)-
• 4-(3,4,5-trimethoxy-phenyl)-but-3-en-2-one
• 3,4,5-trimethoxybenzylideneacetone; MCULE-9512304297; 3,4,5-trimethoxybenzalacetone; CTK0A2356; AG-A-66091; 4-(3,4,5-trimethoxyphenyl)-3-buten-2-one; (E)-4-(3,4,5-trimethoxyphenyl)-3-buten-2-one; AC1LEIFY; SureCN4301544; 3.4.5-Trimethoxybenzalaceton; 3-Buten-2-one, 4-(3,4,5-trimethoxyphenyl)-; CTK0G6504; 3-Buten-2-one, 4-(3,4,5-trimethoxyphenyl)-, (3E)-; 4-(3,4,5-trimethoxy-phenyl)-but-3-en-2-one;

• Inchi： 1S/C13H16O4/c1-9(14)5-6-10-7-11(15-2)13(17-4)12(8-10)16-3/h5-8H,1-4H3
• InChI Key： DPZIOGVAJXVGGL-UHFFFAOYSA-N
• SMILES： CC(=O)C=CC1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 236.10488

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Melting Point: 87-89 °C(Solv: ethanol (64-17-5))
• Boiling Point: 378.2±37.0 °C(Predicted)
• PSA: 44.76
• LogP: 2.31460